Cas no 398996-45-7 (4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol)

4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol is a heterocyclic compound featuring a pyrimidine core substituted with a thiophene moiety and a trifluoromethyl group, along with a thiol functional group. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the thiol functionality offers reactivity for further derivatization. Its combination of aromatic and heteroatom-rich components makes it suitable for applications in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound's well-defined reactivity profile allows for precise modifications in synthetic pathways.

4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol structure

398996-45-7 structure

Product Name:4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol

CAS No:398996-45-7

MF:C₉H₅F₃N₂S₂

MW:262.274609327316

MDL:MFCD03532402

CID:3060915

PubChem ID:3274264

Update Time:2025-10-17

4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol
- AKOS003278137
- HMS1617K04
- 398996-45-7
- EU-0039637
- CS-0360202
- AKOS001682295
- 4-(2-thienyl)-6-(trifluoromethyl)pyrimidine-2-thiol
- JOJJMOKPOZTFKX-UHFFFAOYSA-N
- STK343968
- 4-(2-THIENYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINETHIOL
- NCGC00319437-01
- 4-thiophen-2-yl-6-(trifluoromethyl)-1H-pyrimidine-2-thione
- SCHEMBL19805733
- AB01315859-02
- MDL： MFCD03532402
- Inchi： 1S/C9H5F3N2S2/c10-9(11,12)7-4-5(13-8(15)14-7)6-2-1-3-16-6/h1-4H,(H,13,14,15)
- InChI Key： JOJJMOKPOZTFKX-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=C(C(F)(F)F)NC(N=1)=S

Computed Properties

Exact Mass: 261.98462500Da
Monoisotopic Mass: 261.98462500Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 84.7Å²

4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1430872-1g	4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7	95%	1g	￥6121.00	2024-05-15
AstaTech	98006-0.25/G	4-(THIOPHEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDINE-2-THIOL	398996-45-7	95%	0.25g	$240	2023-09-19
AstaTech	98006-1/G	4-(THIOPHEN-2-YL)-6-(TRIFLUOROMETHYL)PYRIMIDINE-2-THIOL	398996-45-7	95%	1g	$600	2023-09-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00845158-1g	4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7	95%	1g	￥4081.0	2024-04-18
Ambeed	A826155-1g	4-(Thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7	95%	1g	$594.0	2023-02-27
Enamine	EN300-313452-1.0g	4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7		1.0g	$1397.0	2023-02-26
Enamine	EN300-313452-2.5g	4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7		2.5g	$2894.0	2023-09-05
Enamine	EN300-313452-5.0g	4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7		5.0g	$3666.0	2023-02-26
Enamine	EN300-313452-10.0g	4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7		10.0g	$4610.0	2023-02-26
Enamine	EN300-313452-1g	4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidine-2-thiol	398996-45-7		1g	$1397.0	2023-09-05